N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea

• Molecular Formula: C24H24N4O4S
• Molecular Weight: 464.5 g/mol
• IUPAC Name: N-[[4-[4-(furan-2-carbonyl)piperazin-1-yl]phenyl]carbamothioyl]-2-methoxybenzamide
• InChI: InChI=1S/C24H24N4O4S/c1-31-20-6-3-2-5-19(20)22(29)26-24(33)25-17-8-10-18(11-9-17)27-12-14-28(15-13-27)23(30)21-7-4-16-32-21/h2-11,16H,12-15H2,1H3,(H2,25,26,29,33)
• InChI Key: JTCVOPMKPJDQRN-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C(=O)NC(=S)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CO4

Description

N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea, also known as Furosemide, is a potent diuretic drug that has been widely used in the treatment of various medical conditions, including hypertension, edema, and congestive heart failure.

Mechanism of Action

N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea works by inhibiting the Na+/K+/2Cl- cotransporter in the thick ascending limb of the loop of Henle in the kidneys. This results in increased excretion of sodium, chloride, and water, leading to a diuretic effect. N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea also inhibits the reabsorption of calcium, magnesium, and potassium ions, which can lead to electrolyte imbalances.
Biochemical and Physiological Effects:
N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea has several biochemical and physiological effects, including diuresis, natriuresis, and kaliuresis. It can also cause hypokalemia, metabolic alkalosis, and hyperuricemia. N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea has been shown to have a direct effect on the renin-angiotensin-aldosterone system, which is involved in the regulation of blood pressure and fluid balance.

Advantages and Limitations for Lab Experiments

N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea has several advantages for lab experiments, including its potent diuretic effect, well-established mechanism of action, and availability in both oral and intravenous formulations. However, N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea also has limitations, including its potential for causing electrolyte imbalances, which can affect experimental results.

Future Directions

There are several future directions for N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea research, including investigating its potential use in the treatment of other medical conditions, such as acute kidney injury and pulmonary edema. N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea may also be investigated for its potential use in combination with other drugs to enhance its therapeutic effects. Additionally, further research is needed to investigate the long-term effects of N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea use on electrolyte balance and renal function.
Conclusion:
In conclusion, N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea is a potent diuretic drug that has been widely used in the treatment of various medical conditions. Its well-established mechanism of action and availability in both oral and intravenous formulations make it a useful tool for scientific research. However, N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea also has limitations, including its potential for causing electrolyte imbalances. Further research is needed to investigate its potential use in the treatment of other medical conditions and to better understand its long-term effects.

Synthesis Methods

N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea is synthesized by reacting 4-chloro-5-sulfamoylanthranilic acid with 2-furoyl chloride, followed by reaction with piperazine and 2-methoxybenzoyl isothiocyanate. The resulting product is purified and crystallized to obtain N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea.

Scientific Research Applications

N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea has been widely used in scientific research to investigate its effects on various physiological and biochemical processes. It has been shown to have a potent diuretic effect by inhibiting the reabsorption of sodium and chloride ions in the kidneys. N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea has also been investigated for its potential use in the treatment of hypertension, congestive heart failure, and other medical conditions.